Cas no 2171616-16-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2171616-16-1
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6288499
• PubChem ID: 165557149
• Update Time: 2025-05-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid
• 2171616-16-1
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-3,3-dimethylazetidine-2-carboxylic acid
• EN300-1544269

• Inchi： 1S/C23H24N2O5/c1-23(2)13-25(20(23)21(27)28)19(26)11-24-22(29)30-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18,20H,11-13H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： UWEZBDZELRTRSD-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CN1C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171616-16-1)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171616-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and constrained peptides. The presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, imparts conformational rigidity, which is highly desirable in the design of bioactive molecules. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers in the field.

One of the most notable advancements in the study of this compound is its application in the development of protease inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid exhibit potent inhibitory activity against serine proteases, which are implicated in a range of pathological conditions, including inflammation and cancer. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the active site of the target enzymes.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For instance, a recent preprint on bioRxiv described its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. The probes demonstrated high selectivity and sensitivity, enabling the detection of low-abundance enzymes in proteomic studies. This application underscores the versatility of the compound beyond traditional drug discovery.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. A 2022 review in *Organic Process Research & Development* highlighted the need for more efficient synthetic routes to improve yield and reduce costs. Recent efforts have focused on catalytic asymmetric synthesis and flow chemistry techniques, which offer potential solutions to these challenges.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,3-dimethylazetidine-2-carboxylic acid (CAS: 2171616-16-1) represents a promising scaffold in medicinal chemistry and chemical biology. Its unique structural features and diverse applications make it a subject of ongoing research, with potential implications for drug discovery and biochemical tool development. Future studies are expected to further explore its mechanistic insights and translational potential.